N-{3,5-dichloro-2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3,5-dichloro-2-[2-(4-chloro-3-methylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H15Cl3N4O2/c1-12-6-15(2-3-16(12)20)26-4-5-27-18-13(7-14(19)8-17(18)21)9-24-25-10-22-23-11-25/h2-3,6-11H,4-5H2,1H3/b24-9+
• InChI Key: FIZSWSXGXIKBRQ-PGGKNCGUSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCOC2=C(C=C(C=C2Cl)Cl)C=NN3C=NN=C3)Cl
• Isomeric SMILES: CC1=C(C=CC(=C1)OCCOC2=C(C=C(C=C2Cl)Cl)/C=N/N3C=NN=C3)Cl
• Molecular Formula: C18H15Cl3N4O2
• Molecular Weight: 425.7 g/mol

Description

N-{3,5-dichloro-2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C18H15Cl3N4O2 and its molecular weight is 425.7 g/mol. The purity is usually 95%.
The exact mass of the compound N-{3,5-dichloro-2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine is 424.026059 g/mol and the complexity rating of the compound is 482. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{3,5-dichloro-2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{3,5-dichloro-2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

1,2,4-Triazole derivatives and Schiff bases are synthesized through various chemical reactions, including the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to compounds with potential antimicrobial activities (H. Bektaş et al., 2010). Similarly, benzoxazine-functionalized compounds are synthesized for applications in ring-opening polymerization of cyclic esters, indicating their importance in polymer chemistry (Zhen-hua Liang et al., 2012).

Antimicrobial Activities

Some newly synthesized 1,2,4-triazole derivatives have been screened for their antimicrobial activities, showing good or moderate activities against test microorganisms. This highlights the potential of such compounds in developing new antimicrobial agents (H. Bektaş et al., 2010).

Materials Science

In materials science, benzoxazine-functionalized amine-bridged bis(phenolate) lanthanide complexes have been explored for their efficacy in the ring-opening polymerization of cyclic esters, presenting a new avenue for material synthesis and application in various industries (Zhen-hua Liang et al., 2012).

Corrosion Inhibition

Triazole Schiff bases have been investigated as corrosion inhibitors on mild steel in acidic media, where their efficiency was assessed through various methods, including electrochemical techniques. These studies reveal the potential of triazole derivatives in corrosion protection, which is crucial for extending the lifespan of metal structures in corrosive environments (Turuvekere K. Chaitra et al., 2015).